Iron(3+) sulfide

Specification

• CAS No.: 12063-27-3
• Molecular Formula: Fe2S3
• Molecular Weight: 207.9 g/mol
• IUPAC Name: iron(3+);trisulfide
• Standard InChI: InChI=1S/2Fe.3S/q2*+3;3*-2
• Standard InChI Key: KAEAMHPPLLJBKF-UHFFFAOYSA-N
• SMILES: [S-2].[S-2].[S-2].[Fe+3].[Fe+3]
• Canonical SMILES: [S-2].[S-2].[S-2].[Fe+3].[Fe+3]

Introduction

Fundamental Characteristics of Iron(3+) Sulfide

Iron(3+) sulfide, also known as ferric sulfide or iron sesquisulfide, is a binary iron sulfide compound with the chemical formula Fe2S3. The IUPAC name for this compound is iron(3+) trisulfide, reflecting its composition of iron in the +3 oxidation state combined with sulfide ions. This compound represents an important member of the iron(3+) sulfides class, distinguished by the specific oxidation state of iron within its structure.
The compound exhibits interesting chemical behavior, notably its tendency to decompose at ambient temperature. When exposed to temperatures exceeding 20°C, iron(3+) sulfide breaks down into iron(II) sulfide (FeS) and elemental sulfur, making it relatively unstable under standard conditions. This property has significant implications for both its storage requirements and potential applications.

Nomenclature and Identification

Iron(3+) sulfide is identified through various systematic naming conventions and registry numbers that facilitate its classification in chemical databases and literature, as shown in Table 1.

Identifier	Value
CAS Number	12063-27-3
PubChem CID	160957
ChemSpider ID	141408
EC Number	234-367-5
ChEBI ID	CHEBI:75899
InChI Key	KAEAMHPPLLJBKF-UHFFFAOYSA-N
Table 1: Key Identifiers for Iron(3+) Sulfide
The compound is known by several synonyms in scientific literature, including ferric sulfide, iron sesquisulfide, and iron sulfide (Fe2S3), reflecting both its traditional naming conventions and its chemical composition.

Physical and Chemical Properties

Iron(3+) sulfide possesses distinctive physical and chemical attributes that influence its behavior in various environments and applications. These properties determine its stability, reactivity, and potential uses in industrial and research contexts.

Physical Properties

The physical characteristics of iron(3+) sulfide are summarized in Table 2, providing a comprehensive overview of its fundamental properties.

Property	Value
Molecular Formula	Fe2S3
Molecular Weight	207.87-207.90 g/mol
Color and Appearance	Black solid initially, transforms to yellowish-green powder at room temperature
Melting Point	Decomposes before melting
Boiling Point	Not applicable (decomposes)
Density	4.3 g/cm³
State at Room Temperature	Solid
Magnetic Properties	Paramagnetic (weakly attracted to magnets)
Table 2: Physical Properties of Iron(3+) Sulfide
The compound presents initially as a black solid but undergoes a visual transformation to a yellowish-green powder as it decomposes at room temperature, providing a visible indicator of its instability. This distinctive color change makes it easily identifiable during laboratory observations and industrial processes.

Solubility Characteristics

Iron(3+) sulfide exhibits variable solubility in different solvents, impacting its processing and application potential:

• Very slightly soluble in water

• Moderately soluble in acids

• Insoluble in most organic solvents
  This solubility profile is important for separation and purification procedures, as well as for predicting its environmental fate if released into aquatic systems.

Synthesis Methods

Several approaches exist for synthesizing iron(3+) sulfide, each with specific advantages and challenges. The selection of a particular method depends on the desired purity, quantity, and intended application of the final product.

Chemical Precipitation

The most common synthesis method involves the precipitation reaction between iron(III) chloride and sodium sulfide solutions under carefully controlled conditions. This reaction proceeds according to the following equation:
2FeCl3 + 3Na2S → Fe2S3 + 6NaCl
A critical aspect of this synthesis is temperature control. Both solutions must be cooled before mixing to prevent the immediate decomposition of the formed iron(3+) sulfide. The reaction mixture requires refrigeration during precipitation to maintain the stability of the product.

Hydrogen Sulfide Desulfurization

Iron(3+) sulfide can also be synthesized as a by-product during the desulfurization of hydrogen sulfide gas using hydrated iron(III) oxide. This process follows the reaction:
Fe2O3 + 3H2S + H2O → Fe2S3 + 4H2O
This method is particularly relevant in industrial settings where hydrogen sulfide removal is required, offering a potential value-added approach to what would otherwise be a waste treatment process.

Biochemical Synthesis

More environmentally friendly approaches utilize bacterial activity for iron sulfide synthesis. Two main types of bacteria are employed in this process:

• Ferroreductive bacteria (FRBs): Reduce iron compounds

• Sulfate-reducing bacteria (SRBs): Generate sulfide ions
  This biosyntheic approach has gained attention due to its lower environmental impact compared to traditional chemical methods. The process typically occurs under anaerobic conditions, where the bacteria facilitate the reduction of iron and sulfate to form various iron sulfides, including Fe2S3 under specific conditions.

pH-Controlled Synthesis

Research has demonstrated that controlling the pH of the co-precipitation system allows for the selective synthesis of different iron sulfide species. The acidic environment inhibits the oxidation of ferrous ions to ferric ions, enabling adjustments to the elemental valence state of the synthesized iron sulfide catalysts. This approach provides a method for tuning the properties of the resulting iron sulfide materials.

Chemical Reactions

Iron(3+) sulfide participates in several important chemical reactions that demonstrate its reactivity and chemical behavior. These reactions are fundamental to understanding its stability limitations and potential applications.

Thermal Decomposition

At temperatures above 20°C, iron(3+) sulfide undergoes spontaneous decomposition:
Fe2S3 → 2FeS + S
This reaction converts iron(3+) sulfide to iron(II) sulfide and elemental sulfur, explaining its instability at room temperature. This property makes iron(3+) sulfide a potential source of sulfur and iron(II) sulfide in certain applications.

Reaction with Hydrochloric Acid

When exposed to hydrochloric acid, iron(3+) sulfide decomposes according to the following reaction:
Fe2S3 + 4HCl → 2FeCl2 + 2H2S + S
This reaction produces iron(II) chloride, hydrogen sulfide gas, and elemental sulfur. The generation of hydrogen sulfide, a toxic gas with a distinctive rotten egg odor, necessitates careful handling and appropriate safety measures when working with iron(3+) sulfide in acidic environments.

Precipitation Reaction

The formation of iron(3+) sulfide can occur through the direct combination of iron(III) and sulfide ions in solution:
2Fe³⁺ + 3S²⁻ → Fe2S3
This precipitation reaction is the reverse of the dissolution process and forms the basis for the most common synthesis method of iron(3+) sulfide.

Applications and Research Developments

Despite its relative instability, iron(3+) sulfide finds utility in various specialized applications and continues to be the subject of ongoing research interest.

Industrial Applications

Iron(3+) sulfide has several practical applications:

• Source of sulfur in chemical processes

• Intermediate in the production of iron and steel

• Component in certain metallurgical processes

• Precursor for other iron sulfide compounds
  The iron and steel industry utilizes iron(3+) sulfide as an intermediate in various processes, leveraging its decomposition properties and iron content.

Materials Science Research

The unique properties of iron(3+) sulfide make it a subject of interest in materials science, particularly in the development of:

• Magnetic materials for storage devices and sensors

• Catalysts for chemical reactions

• Electrochemical components
  Research continues to explore the potential of iron(3+) sulfide and related compounds in these advanced applications, with a focus on enhancing stability and performance characteristics.

Environmental Applications

Recent research has investigated the potential of iron sulfide-based materials, including modified forms of iron(3+) sulfide, for environmental remediation applications:

• Activation of persulfates for wastewater treatment

• Degradation of organic pollutants

• Water purification systems
  These applications leverage the redox properties of iron sulfides to generate reactive species capable of breaking down contaminants in water systems.

Related Iron Sulfide Compounds

Iron(3+) sulfide belongs to a broader family of iron sulfide compounds, each with distinctive properties and applications. Understanding these related compounds provides context for the specific characteristics of iron(3+) sulfide.

Greigite (Iron(II,III) Sulfide)

Greigite (Fe3S4 or FeS·Fe2S3) is a mixed valence iron sulfide containing both Fe²⁺ and Fe³⁺ ions in a 1:2 ratio. Unlike the synthetic iron(3+) sulfide, greigite occurs naturally as a mineral and possesses magnetic properties. Its crystal structure features sulfur anions in a cubic close-packed lattice with iron cations occupying both tetrahedral and octahedral sites.
This compound has gained significant attention as a potential electrocatalyst for hydrogen evolution reaction (HER) and CO2 reduction, though research has shown that under certain electrochemical conditions, its surface transforms to iron hydroxides.

Comparison with Other Iron Sulfides

Table 3 compares key properties of iron(3+) sulfide with other common iron sulfide compounds.

Compound	Formula	Valence State	Stability	Magnetic Properties	Notable Characteristics
Iron(3+) Sulfide	Fe2S3	Fe³⁺	Unstable at room temperature	Paramagnetic	Decomposes to FeS and S
Iron(II) Sulfide	FeS	Fe²⁺	More stable than Fe2S3	Weakly magnetic	Common in nature as troilite
Iron(II,III) Sulfide	Fe3S4	Mixed Fe²⁺/Fe³⁺	Relatively stable	Ferrimagnetic	Natural form is greigite
Iron Disulfide	FeS2	Fe²⁺	Stable	Non-magnetic	Natural form is pyrite ("fool's gold")
Table 3: Comparison of Various Iron Sulfide Compounds
This comparison highlights the unique position of iron(3+) sulfide within the iron sulfide family, particularly its distinctive instability and decomposition behavior compared to other iron sulfide compounds.